Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 5-methoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylate
• InChI: InChI=1S/C11H12O5/c1-13-8-4-3-7(11(12)14-2)9-10(8)16-6-5-15-9/h3-4H,5-6H2,1-2H3
• InChI Key: UZGJXBDUGPTIBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)C(=O)OC)OCCO2

Description

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of methyl 2,3-dihydroxy-4-methoxybenzoate (0.176 mol), 1,2-dibromo-ethane (0.282 mol), K2CO3 (0.444 mol) and CuO (1.4 g) in DMF (1000 ml) was stirred for 6 hours, cooled, filtered and the filtrate was evaporated. Water (300 ml) was added. The mixture was extracted twice with DCM (300 ml). The organic layer was separated, washed with a saturated NaHCO3 solution, dried, filtered and the solvent was evaporated. The residue was triturated in DIPE. The precipitate was filtered off and dried, yielding 32.1 g of methyl 2,3-dihydro-8-methoxy-1,4-benzodioxin-5-carboxylate (intermediate 1, mp. 84° C.).